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Compound of Interest

Compound Name: Diglycolic acid

Cat. No.: B032558 Get Quote

Proper handling and disposal of diglycolic acid are critical for ensuring laboratory safety and

environmental protection. As a substance that is harmful if swallowed, causes serious eye and

skin irritation, and may lead to respiratory irritation, adherence to strict disposal protocols is

mandatory for all researchers, scientists, and drug development professionals.[1][2][3]

This guide provides a comprehensive, step-by-step operational plan for the safe disposal of

diglycolic acid waste, aligned with standard laboratory safety practices and regulatory

requirements.

Chemical Safety and Hazard Data
Understanding the hazardous properties of diglycolic acid is the first step in safe handling and

disposal. The following table summarizes key quantitative and qualitative hazard data.
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Parameter Value / Classification Source

Acute Toxicity (Oral)

Category 4, Harmful if

swallowed. LD50 (Rat): 500

mg/kg.

[1][2][4]

Skin Irritation
Category 2, Causes skin

irritation.
[1][2][3]

Eye Irritation
Category 2, Causes serious

eye irritation.
[1][2][3]

Target Organ Toxicity
STOT SE 3, May cause

respiratory irritation.
[1][3]

Physical State Solid, Crystalline Flakes [4][5]

Melting Point 140 - 144 °C [5][6]

Solubility Soluble in water. [3][4]

Incompatible Materials
Strong oxidizing agents,

Bases, Reducing agents.
[1]

**Standard Disposal Protocol for Diglycolic Acid
The required methodology for disposing of diglycolic acid waste involves segregation, proper

containment, and transfer to a certified waste management facility. Disposal must always

comply with local, regional, and national environmental regulations.[1][4]

Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling diglycolic
acid for disposal, ensure you are wearing the correct PPE to prevent exposure.

Gloves: Wear chemical-resistant gloves (e.g., nitrile).[1][2]

Eye Protection: Use chemical safety goggles and a face shield.[1][2][7]

Respiratory Protection: Handle in a well-ventilated area, preferably a chemical fume hood.[3]

[7] If dust formation is possible, use an approved N95 dust mask.[6]

Protective Clothing: A lab coat is mandatory.[1][7]
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Step 2: Waste Segregation and Collection

Collect all diglycolic acid waste, including unused product, contaminated materials (like

paper towels or PPE), and solutions, in a designated container.

The container must be chemically compatible, properly sealed, and clearly labeled as

"Hazardous Waste: Diglycolic Acid".[3]

Do not mix diglycolic acid waste with incompatible materials such as strong bases,

oxidizing agents, or reducing agents.[1]

Step 3: Arrange for Professional Waste Disposal

The primary and required method of disposal is through a licensed professional waste

disposal company.[1][2]

Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup

for hazardous waste. They will manage the final disposal at an approved facility.

Never attempt to dispose of diglycolic acid in the regular trash or by pouring it down the

drain.[1][5][8] This is unsafe and violates environmental regulations.

Step 4: Decontamination of Empty Containers

Empty containers that held diglycolic acid must also be treated as hazardous waste or

properly decontaminated.

To decontaminate, triple rinse the container with a suitable solvent (e.g., water).

Collect the rinsate (the rinse water) and dispose of it as hazardous diglycolic acid waste.

Once triple-rinsed, the container can be disposed of according to your institution's guidelines

for decontaminated labware.

**Emergency Procedures: Accidental Spills
In the event of a small, contained spill of solid diglycolic acid, follow these steps.
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Evacuate and Secure: Alert others in the area and restrict access. Ensure the area is well-

ventilated.[1][5]

Wear PPE: Don the full PPE as described in Step 1 of the disposal protocol.

Contain Spill: Carefully sweep or shovel the solid material into a suitable, sealable container

for disposal.[3][4] Avoid actions that create dust.[1][5]

Clean Area: Once the bulk material is collected, clean the contaminated surface with water.

[4] Collect the cleaning water and any contaminated wipes as hazardous waste.

Dispose of Waste: Label the container with the spilled chemical's name and "Hazardous

Waste" and arrange for professional disposal.

Diglycolic Acid Disposal Workflow
The following diagram outlines the mandatory workflow for the safe and compliant disposal of

diglycolic acid.
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Hazardous Waste Container
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Decontaminate Empty Containers

(Triple Rinse, Collect Rinsate)

Contact EHS for Professional Disposal Service

DO NOT Pour Down Drain DO NOT Discard in Regular Trash

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of diglycolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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